Cas no 85915-44-2 (2-chloro-3-isocyanatopyridine)

• Product Name: 2-chloro-3-isocyanatopyridine
• CAS No: 85915-44-2
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 867009
• PubChem ID: 19707948
• Update Time: 2025-04-19

2-chloro-3-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-isocyanato-Pyridine
• 2-chloro-3-isocyanatopyridine
• EN300-144187
• SCHEMBL8691280
• DTXSID30599376
• 85915-44-2

• Inchi： 1S/C6H3ClN2O/c7-6-5(9-4-10)2-1-3-8-6/h1-3H
• InChI Key： SNLGWQDZZCGFHJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N=C=O

Computed Properties

• Exact Mass: 153.9933904g/mol
• Monoisotopic Mass: 153.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.3Ų